Cas no 91487-38-6 (3-Pyridinecarbonitrile, 1,2-dihydro-2-oxo-4,6-dipropyl-)
91487-38-6 structure
Product Name:3-Pyridinecarbonitrile, 1,2-dihydro-2-oxo-4,6-dipropyl-
CAS No:91487-38-6
MF:C12H16N2O
MW:204.268242835999
CID:748985
PubChem ID:13299007
Update Time:2025-04-19
3-Pyridinecarbonitrile, 1,2-dihydro-2-oxo-4,6-dipropyl- Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarbonitrile, 1,2-dihydro-2-oxo-4,6-dipropyl-
- 2-oxo-4,6-dipropyl-1H-pyridine-3-carbonitrile
- SCHEMBL8884786
- SOVLHWZVNCWUDD-UHFFFAOYSA-N
- 2-Oxo-4,6-dipropyl-1,2-dihydropyridine-3-carbonitrile
- 3-cyano-4,6-di-n-propyl-2(1H)-pyridinone
- 91487-38-6
- DTXSID50535610
-
- Inchi: 1S/C12H16N2O/c1-3-5-9-7-10(6-4-2)14-12(15)11(9)8-13/h7H,3-6H2,1-2H3,(H,14,15)
- InChI Key: SOVLHWZVNCWUDD-UHFFFAOYSA-N
- SMILES: O=C1C(C#N)=C(C=C(CCC)N1)CCC
Computed Properties
- Exact Mass: 204.126263138g/mol
- Monoisotopic Mass: 204.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 52.9Ų
3-Pyridinecarbonitrile, 1,2-dihydro-2-oxo-4,6-dipropyl- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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2. Agricultural
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Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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